Cas no 149682-77-9 (((R)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-2-yl)boronic acid)

• Product Name: ((R)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-2-yl)boronic acid
• CAS No: 149682-77-9
• MF: C₉H₁₉BN₂O₃
• MW: 214.069762468338
• MDL: MFCD09833674
• CID: 105588
• PubChem ID: 6918572
• Update Time: 2025-04-18

((R)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• ((R)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-2-yl)boronic acid
• [(2R)-1-[(2S)-2-amino-3-methylbutanoyl]pyrrolidin-2-yl]boronic acid
• Boronic acid, [(2R)-1-[(2S)-2-amino-3-methyl-1-oxobutyl]-2-pyrrolidinyl]-
• Talabostat
• Talabostat(PT100)
• TALABOSTAT?(PT100)
• [(2R)-1-[(2S)-2-Amino-3-methyl-1-oxobutyl]-2-pyrrolidinyl]boronic acid
• PT 100
• VAL-BORO-PRO
• Unii-kz1o2sh88z
• Boronic acid, ((2R)-1-((2S)-2-amino-3-methyl-1-oxobutyl)-2-pyrrolidinyl)-
• Boronic acid, (1-(2-amino-3-methyl-1-oxobutyl)-2-pyrrolidinyl)-, (R-(R*,S*))-
• PT-100
• BDBM50050513
• L-valinyl-L-boroproline
• PT100 cpd
• (R)-1-((S)-2-amino-3-methylbutanoyl)pyrrolidin-2-ylboronic acid
• TALABOSTAT [INN]
• ((2R)-1-((2S)-2-amino-3-methylbutanoyl)pyrrolidin-2-yl)boronic acid
• valinyl-boroproline
• NSC-762155
• CHEMBL67279
• Val-boroPro;PT100
• D05989
• Talabostat (USAN/INN)
• (S)-2-Amino-3-methyl-2-boronic acid-1-pyrrolidin-1-yl-butan-1-one
• BORONIC ACID, ((2R)-1-((2S)-2-AMINO-3-METHYL-1-OXOBUTYL)-2-PYRROLIDINYL)
• SCHEMBL393024
• 149682-77-9
• AKOS022185199
• NSC840949
• DB06182
• Valinyl-L-Boroproline
• ValboroPro
• Ketopyrrolidine derivative
• NSC-840949
• Talabostat [USAN]
• EX-A3155
• (S)-2-Amino-1-((R)-2-dihydroxyboron-pyrrolidin-1-yl)-3-methyl-butan-1-one
• KZ1O2SH88Z
• compound 1 [PMID: 18783201]
• AMY22689
• HY-13233
• NSC762155
• Val-boroPro
• Q27282515
• NS00073513
• ((R)-1-(L-Valyl)pyrrolidin-2-yl)boronic acid
• CS-6996
• Pyrrolidine derivative
• DTXSID70869984
• ((R)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-2-yl)boronicacid
• GTPL9892
• Talabostat [USAN:INN]
• PT100
• GLXC-15210
• BRD-K37419961-066-02-0
• BRD-K37419961-066-01-2

• MDL： MFCD09833674
• Inchi： 1S/C9H19BN2O3/c1-6(2)8(11)9(13)12-5-3-4-7(12)10(14)15/h6-8,14-15H,3-5,11H2,1-2H3/t7-,8-/m0/s1
• InChI Key： FKCMADOPPWWGNZ-YUMQZZPRSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC[C@H]1B(O)O

Computed Properties

• Exact Mass: 213.15257
• Monoisotopic Mass: 214.148873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8

Experimental Properties

• Color/Form: Solid
• Density: 1.15
• Melting Point: No data available
• Boiling Point: 421.4±55.0 °C at 760 mmHg
• Flash Point: 208.7±31.5 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 40 mg/mL(186.85 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 86.79
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

((R)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-2-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.